N-(2-(butyl(methyl)amino)ethyl)-2-(1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-[2-[butyl(methyl)amino]ethyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H23N3O2/c1-3-4-10-20(2)11-9-18-17(22)16(21)14-12-19-15-8-6-5-7-13(14)15/h5-8,12,19H,3-4,9-11H2,1-2H3,(H,18,22)
• InChI Key: KTWWDESBBFOOIF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)CCNC(=O)C(=O)C1=CNC2=CC=CC=C21
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol
• CAS No.: 852368-23-1

Description

N-(2-(butyl(methyl)amino)ethyl)-2-(1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.39. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Potential

N-(2-(butyl(methyl)amino)ethyl)-2-(1H-indol-3-yl)-2-oxoacetamide, as part of a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides, has been explored for its potential as an antiallergic agent. One compound in this series, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide, demonstrated significant antiallergic potency, outperforming astemizole in certain tests. This suggests the potential of related compounds, including this compound, in antiallergic applications (Menciu et al., 1999).

Synthesis for Heterocyclic Compound Formation

Research has been conducted on the reactivity of chloroacetylated β-enamino compounds, which includes structures similar to this compound. These studies are significant for the synthesis of heterocyclic compounds, suggesting a role in the development of diverse chemical structures for various applications (Braibante et al., 2002).

Development of Indole Derivatives

The synthesis of indole compounds, which include this compound, has been explored for their potential in various chemical and pharmacological applications. These syntheses are crucial for developing new derivatives with potentially beneficial properties (Maklakov et al., 2002).